Cas no 113995-55-4 (1,1,2-Trimethyl-1H-benzo[e]indole-7-sulfonic acid)

• Product Name: 1,1,2-Trimethyl-1H-benzo[e]indole-7-sulfonic acid
• CAS No: 113995-55-4
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 830355
• PubChem ID: 19847269
• Update Time: 2025-04-19

1,1,2-Trimethyl-1H-benzo[e]indole-7-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1,1,2-Trimethyl-1H-benzo[e]indole-7-sulfonic acid
• 1,1,2-Trimethyl-1H-benz[e]indole-7-sulfonic acid
• 1,1,2-trimethylbenzo[e]indole-7-sulfonic acid
• 6-SULFO-TMBI
• 1H-Benz[e]indole-7-sulfonic acid, 1,1,2-trimethyl-
• 6-sulphonato-2,3,3-trimethyl-1H-benz[e]indolenine
• 7-sulfo-1,1,2-trimethyl-1H-benz[e]indole
• ACMC-20mjid
• AG-D-34110
• AK141853
• CTK0G1088
• 1,1,2-Trimethyl-1H-benzo[e]indole-7-sulfonicacid
• FARITYWNMPFIJN-UHFFFAOYSA-N
• SCHEMBL4296859
• 2,3,3-trimethyl-6,7-benzopyrene
• DTXSID40600568
• 113995-55-4

• MDL： MFCD15145476
• Inchi： 1S/C15H15NO3S/c1-9-15(2,3)14-12-6-5-11(20(17,18)19)8-10(12)4-7-13(14)16-9/h4-8H,1-3H3,(H,17,18,19)
• InChI Key： FARITYWNMPFIJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C=CC1=C2C(C)(C)C(C)=N1)(=O)(=O)O

Computed Properties

• Exact Mass: 289.07735
• Monoisotopic Mass: 289.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 66.73

1,1,2-Trimethyl-1H-benzo[e]indole-7-sulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C